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The accurate quantification of cytokinins, a class of phytohormones crucial for plant growth and
development, is often hampered by their low concentrations in complex plant matrices.
Effective sample cleanup is therefore a critical step prior to analysis by methods such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS). Solid-Phase Extraction (SPE) is a
widely adopted technique for the purification and pre-concentration of cytokinins from crude
plant extracts. This guide provides a comparative overview of common SPE sorbents, their
performance based on experimental data, and detailed protocols for their application.

Comparison of SPE Sorbent Performance

The choice of SPE sorbent is critical and depends on the specific cytokinin classes being
targeted and the nature of the plant matrix. The most common sorbents utilize reversed-phase,
ion-exchange, or hydrophilic interaction mechanisms. Mixed-mode sorbents, which combine
two or more of these retention mechanisms, are particularly effective for cytokinin analysis.
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Visualizing the SPE Workflow

The following diagram illustrates a typical workflow for the solid-phase extraction of cytokinins
from a plant sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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